Cas no 2680837-97-0 (tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate)

• Product Name: tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate
• CAS No: 2680837-97-0
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 5627373
• PubChem ID: 165934608
• Update Time: 2025-10-24

tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680837-97-0
• EN300-28297777
• tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(18)17(8-5-9-19-4)12-7-6-11(15)10-16-12/h6-7,10H,5,8-9H2,1-4H3
• InChI Key： DWVRRFDMVKJVGO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OC(C)(C)C)CCCOC

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.7Ų

Additional information on tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate

Research Brief on tert-Butyl N-(5-Bromopyridin-2-yl)-N-(3-Methoxypropyl)carbamate (CAS: 2680837-97-0)

The compound tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate (CAS: 2680837-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in drug discovery and development. Recent studies have highlighted its potential applications in the design of kinase inhibitors, antiviral agents, and other therapeutic modalities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications.

The synthesis of tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate involves multi-step organic transformations, often starting from commercially available 5-bromo-2-aminopyridine. Recent advancements in synthetic methodologies have improved the yield and purity of this intermediate, enabling its broader use in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized palladium-catalyzed coupling reaction that significantly enhances the efficiency of introducing the carbamate moiety. Such innovations are critical for scaling up production and ensuring reproducibility in research settings.

From a biological perspective, this compound has been identified as a key precursor in the development of kinase inhibitors targeting diseases such as cancer and inflammatory disorders. Its bromopyridine moiety allows for further functionalization via cross-coupling reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies. A recent preprint on bioRxiv highlighted its role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise in treating B-cell malignancies. The study reported that derivatives of tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate exhibited potent inhibitory activity with improved selectivity profiles compared to existing therapeutics.

In addition to its applications in oncology, this compound has also been explored in antiviral research. A 2024 publication in Antiviral Chemistry and Chemotherapy described its use as a building block for RNA-dependent RNA polymerase (RdRp) inhibitors, which are being investigated for their efficacy against emerging RNA viruses. The study emphasized the compound's role in facilitating rapid structural diversification, a crucial factor in addressing viral resistance mechanisms. These findings underscore the importance of tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate as a tool for accelerating antiviral drug discovery.

Looking ahead, researchers are increasingly focusing on the environmental and safety aspects of this compound. A recent regulatory assessment by the European Chemicals Agency (ECHA) evaluated its ecotoxicological profile, concluding that it poses minimal environmental risk when handled under standard laboratory conditions. However, the report also recommended further studies on its long-term stability and potential degradation products. Such evaluations are essential for ensuring the sustainable use of this intermediate in pharmaceutical manufacturing.

In conclusion, tert-butyl N-(5-bromopyridin-2-yl)-N-(3-methoxypropyl)carbamate (CAS: 2680837-97-0) represents a critical intermediate in modern drug discovery, with applications spanning kinase inhibitor development, antiviral research, and beyond. Continued advancements in synthetic chemistry and biological evaluation are expected to further expand its utility, making it a compound of enduring interest in the chemical biology and pharmaceutical communities. Researchers are encouraged to explore its potential in novel therapeutic contexts while adhering to best practices in safety and sustainability.